![molecular formula C18H18ClN3O5S B3933470 1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide](/img/structure/B3933470.png)
1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide
Overview
Description
1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of proline-based sulfonamides and has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide is believed to involve the inhibition of enzymes by binding to their active sites. The compound is thought to interact with the amino acid residues present in the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzymatic activity.
Biochemical and Physiological Effects:
The compound this compound has been shown to exhibit a range of biochemical and physiological effects. It has been reported to possess anti-inflammatory, analgesic, and antitumor properties. Additionally, it has been shown to exhibit potent antibacterial activity against a range of bacterial strains.
Advantages and Limitations for Lab Experiments
The compound 1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It is also stable under a range of conditions and can be stored for extended periods without significant degradation. However, the compound has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide. One potential area of research is the development of new derivatives with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential applications in various fields, including drug discovery and development. Finally, more research is needed to determine the safety and toxicity of the compound in vivo and its potential for use as a therapeutic agent.
Scientific Research Applications
The compound 1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrase, cholinesterase, and urease.
Properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N-(2-methyl-5-nitrophenyl)pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O5S/c1-12-4-7-14(22(24)25)11-16(12)20-18(23)17-3-2-10-21(17)28(26,27)15-8-5-13(19)6-9-15/h4-9,11,17H,2-3,10H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCINFKAGWJTLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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